![molecular formula C13H9ClFNO B2461818 N-(3-chlorophenyl)-2-fluorobenzamide CAS No. 303091-96-5](/img/structure/B2461818.png)
N-(3-chlorophenyl)-2-fluorobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “N-(3-chlorophenyl)-2-fluorobenzamide” is likely to be a derivative of benzamide. Benzamides are a class of compounds containing a benzene ring and an amide group . They have various applications in medicinal chemistry and drug design .
Synthesis Analysis
While specific synthesis methods for “this compound” were not found, similar compounds are often synthesized through reactions involving amine derivatives and carboxylic acids or their derivatives .Chemical Reactions Analysis
The chemical reactivity of “this compound” would depend on its specific structure. Benzamides, in general, can undergo various reactions such as hydrolysis, reduction, and reactions with Grignard reagents .Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” would depend on its specific structure. For instance, similar compounds like “N-(3-chlorophenyl)ethoxycarbothioamide” have been reported to be white powders .Scientific Research Applications
Environmental Applications and Impacts
N-(3-chlorophenyl)-2-fluorobenzamide is related to chlorophenols (CP), a group of chemicals that were once widely used and are now recognized for their environmental persistence and potential for forming dioxins. CPs, including derivatives like this compound, are studied for their behavior in processes like Municipal Solid Waste Incineration (MSWI). These compounds are noted for being precursors to dioxins and other pollutants during chemical and thermal processes. The presence of CPs and their derivatives in the environment is a concern due to their potential for incomplete combustion and subsequent formation of highly toxic compounds like polychlorinated dibenzo-p-dioxins (PCDDs) and polychlorinated dibenzofurans (PCDFs) (Peng et al., 2016).
Advanced Material Science and Organic Synthesis
In the realm of material science, compounds similar to this compound are used in advanced applications, such as in the development of phosphorescent materials for organic light-emitting diodes (OLEDs). These materials play a crucial role in improving the efficiency and color purity of OLEDs, essential components in modern display and lighting technologies. The research in this domain focuses on manipulating ligand-centered pi-pi* electronic transitions, allowing tuning of emission wavelengths across the visible spectrum (Chi & Chou, 2010).
Environmental Monitoring and Safety
Chlorophenols and their derivatives, closely related to this compound, are monitored for their presence in various environmental matrices due to their potential toxicity and environmental persistence. These compounds, including their halogenated by-products, are found in water, soil, sediments, and even biota, raising concerns about their ecological impact and human exposure. The research also emphasizes the need for further understanding of their toxicity, especially due to their endocrine-disrupting capabilities and potential long-term effects on aquatic ecosystems (Haman et al., 2015).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
N-(3-chlorophenyl)-2-fluorobenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9ClFNO/c14-9-4-3-5-10(8-9)16-13(17)11-6-1-2-7-12(11)15/h1-8H,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ACCUIVLHACNVHQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NC2=CC(=CC=C2)Cl)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9ClFNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.67 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.